Cas no 1016790-51-4 (N-(3-aminopropyl)-4-bromobenzamide)

• Product Name: N-(3-aminopropyl)-4-bromobenzamide
• CAS No: 1016790-51-4
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• CID: 4567104
• Update Time: 2025-10-31

N-(3-aminopropyl)-4-bromobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(3-aminopropyl)-4-bromo-
• N-(3-Aminopropyl)-4-bromobenzamide
• N-(3-aminopropyl)-4-bromobenzamide

• Inchi： 1S/C10H13BrN2O/c11-9-4-2-8(3-5-9)10(14)13-7-1-6-12/h2-5H,1,6-7,12H2,(H,13,14)
• InChI Key： BHYKTSGYXJTFQT-UHFFFAOYSA-N
• SMILES： C(NCCCN)(=O)C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 256.02113g/mol
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 257.13g/mol
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

N-(3-aminopropyl)-4-bromobenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(3-aminopropyl)-4-bromobenzamide

Comprehensive Overview of N-(3-aminopropyl)-4-bromobenzamide (CAS No. 1016790-51-4)

N-(3-aminopropyl)-4-bromobenzamide (CAS No. 1016790-51-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This brominated benzamide derivative is widely utilized as a key intermediate in the synthesis of more complex molecules, particularly in drug discovery and development. Its unique structure, featuring both an aminopropyl group and a bromobenzamide moiety, makes it a versatile building block for designing novel therapeutic agents.

The compound's CAS number 1016790-51-4 serves as a unique identifier in chemical databases, ensuring accurate referencing across scientific literature. Researchers often search for "N-(3-aminopropyl)-4-bromobenzamide synthesis" or "1016790-51-4 applications" when exploring its potential uses. Recent trends in medicinal chemistry have highlighted the importance of such brominated compounds in developing targeted therapies, particularly in oncology and neurology research.

From a structural perspective, N-(3-aminopropyl)-4-bromobenzamide offers multiple sites for chemical modification, making it valuable for structure-activity relationship (SAR) studies. The presence of the bromo substituent at the para position of the benzene ring enhances its reactivity in cross-coupling reactions, which are fundamental in modern pharmaceutical synthesis. This characteristic has led to increased interest in "palladium-catalyzed reactions with 1016790-51-4" among synthetic chemists.

In the context of current research trends, this compound aligns with the growing demand for "small molecule drug discovery" and "targeted protein degradation" technologies. The aminopropyl side chain provides an excellent handle for further functionalization, allowing researchers to explore its potential in developing PROTACs (Proteolysis Targeting Chimeras) - one of the most exciting areas in contemporary drug development.

Quality control and characterization of N-(3-aminopropyl)-4-bromobenzamide typically involve advanced analytical techniques. Common search queries like "1016790-51-4 HPLC method" or "N-(3-aminopropyl)-4-bromobenzamide NMR spectrum" reflect the practical concerns of researchers working with this compound. Proper characterization is crucial, as even minor impurities can significantly impact downstream applications in sensitive biological assays.

The stability and storage conditions of CAS 1016790-51-4 are frequently discussed topics in research forums. While the compound is generally stable under recommended conditions, proper handling procedures should always be followed. Questions about "long-term storage of bromobenzamide derivatives" often arise in laboratory settings, emphasizing the need for clear technical documentation.

From a commercial perspective, the availability of N-(3-aminopropyl)-4-bromobenzamide from reliable suppliers is critical for research continuity. Scientists often search for "1016790-51-4 supplier" or "high purity bromobenzamide derivatives" when sourcing this material. The compound's pricing and availability can fluctuate based on raw material costs and manufacturing complexity.

In the broader context of green chemistry initiatives, researchers are increasingly interested in "sustainable synthesis of 1016790-51-4". This reflects the pharmaceutical industry's growing emphasis on environmentally friendly processes without compromising yield or purity. The bromine atom in this molecule presents both challenges and opportunities for developing more sustainable synthetic routes.

Patent literature reveals numerous applications of N-(3-aminopropyl)-4-bromobenzamide in various therapeutic areas. The compound's structural features make it particularly valuable in kinase inhibitor development, with several derivatives showing promising activity in preclinical studies. This has led to increased searches for "1016790-51-4 biological activity" among medicinal chemists.

As research into personalized medicine advances, compounds like N-(3-aminopropyl)-4-bromobenzamide are gaining attention for their potential in creating targeted therapies. The ability to modify both the benzamide and amine portions of the molecule allows for fine-tuning of pharmacological properties, addressing the growing need for "selective small molecule modulators" in modern drug development.

In analytical applications, CAS 1016790-51-4 sometimes serves as a reference standard or analytical marker. Laboratories frequently inquire about "N-(3-aminopropyl)-4-bromobenzamide analytical standards" when developing or validating methods for related compounds. The bromine atom provides excellent detection sensitivity in mass spectrometry, enhancing its utility in analytical workflows.

The future research directions for this compound likely involve exploring its potential in emerging therapeutic modalities. With increasing interest in "covalent drug discovery" and "allosteric modulators", N-(3-aminopropyl)-4-bromobenzamide may play a role in developing next-generation therapeutics. Its balanced lipophilicity and molecular weight make it particularly suitable for central nervous system drug discovery programs.

In conclusion, N-(3-aminopropyl)-4-bromobenzamide (CAS No. 1016790-51-4) represents a valuable tool in modern chemical research and drug discovery. Its versatility, combined with the growing understanding of brominated compounds in medicinal chemistry, ensures its continued relevance in scientific investigations. As research trends evolve, this compound will likely find new applications in addressing unmet medical needs through innovative therapeutic approaches.